Cas no 740842-88-0 (tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate)

Tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate is a brominated benzazepine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. The bromine substituent at the 7-position offers a reactive site for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, expanding its utility in medicinal chemistry. Its rigid benzazepine scaffold is valuable for constructing heterocyclic frameworks. The compound is typically handled under inert conditions to preserve reactivity and purity.
tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate structure
740842-88-0 structure
Product Name:tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
CAS No:740842-88-0
MF:C15H20BrNO2
MW:326.228803634644
CID:2127927
Update Time:2025-05-19

tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 7-bromo-1,2,4,5-tetrahydro-3H-3-benzazepine-3-carboxylate
    • tert-Butyl 7-bromo-1,2,4,5-tetrahydro-3H-benzo[d]azepine-3-carboxylate
    • tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
    • tert-Butyl 7-bromo-4,5-dihydro-1H-benzo[d]azepine-3(2H)-carboxylate
    • 7-bromo-1,2,4,5-tetrahydro-benzo[d]azepine-3-carboxylic acid tert-butyl ester
    • Inchi: 1S/C15H20BrNO2/c1-15(2,3)19-14(18)17-8-6-11-4-5-13(16)10-12(11)7-9-17/h4-5,10H,6-9H2,1-3H3
    • InChI Key: UICPNVVRZYJXAM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 327
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.5

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Additional information on tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate

Comprehensive Overview of tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate (CAS No. 740842-88-0)

The compound tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate (CAS No. 740842-88-0) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. With its unique benzazepine core and bromo substitution, this molecule serves as a critical building block for the development of bioactive molecules. Researchers and chemists frequently search for 7-bromo benzazepine derivatives due to their versatility in drug discovery and material science applications.

One of the key features of tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate is its carboxylate protection group, which enhances stability during synthetic transformations. This attribute makes it a preferred choice for multi-step synthesis, particularly in the construction of complex heterocycles. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified interest in such intermediates, as they enable rapid exploration of structure-activity relationships (SAR).

From a structural perspective, the benzazepine scaffold is notable for its presence in numerous pharmacologically active compounds. The bromo substituent at the 7-position offers a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in modern medicinal chemistry, aligning with the growing demand for fragment-based drug design and click chemistry applications.

In the context of green chemistry, tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate has garnered attention for its potential in sustainable synthesis. Researchers are exploring catalytic methods to minimize waste and improve atom economy when utilizing this intermediate. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

Another area of interest is the compound's role in central nervous system (CNS) drug development. The benzazepine framework is a privileged structure in neuroscience, often found in ligands targeting G-protein-coupled receptors (GPCRs) and ion channels. As the pharmaceutical industry shifts focus toward neurological disorders and neurodegenerative diseases, intermediates like CAS No. 740842-88-0 are becoming increasingly valuable.

Analytical characterization of tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a topic frequently searched by quality control professionals in the pharmaceutical supply chain.

In summary, tert-butyl 7-bromo-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate (CAS No. 740842-88-0) represents a versatile and scientifically significant compound. Its applications span from medicinal chemistry to material science, driven by its reactive bromo group and stable tert-butyl carboxylate moiety. As research continues to evolve in precision medicine and catalysis, this intermediate will likely remain a focal point for innovation.

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